Cas no 1803810-34-5 (2-(Difluoromethoxy)-5-methylbenzo[d]oxazole)

• Product Name: 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole
• CAS No: 1803810-34-5
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4819922
• Update Time: 2025-05-28

2-(Difluoromethoxy)-5-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole

• Inchi： 1S/C9H7F2NO2/c1-5-2-3-7-6(4-5)12-9(13-7)14-8(10)11/h2-4,8H,1H3
• InChI Key： GORZFJIDWJABPZ-UHFFFAOYSA-N
• SMILES： FC(OC1=NC2C=C(C)C=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 35.3

Additional information on 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole

Recent Advances in the Study of 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole (CAS: 1803810-34-5)

2-(Difluoromethoxy)-5-methylbenzo[d]oxazole (CAS: 1803810-34-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and methyl-substituted benzo[d]oxazole structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense scientific inquiry.

The synthesis of 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole has been optimized through advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies. These methods have enabled the production of high-purity compounds, which are essential for subsequent biological evaluations. The compound's stability and solubility profiles have also been characterized, providing a foundation for its use in drug development.

Pharmacological studies have revealed that 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2) and certain kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent. These findings are supported by molecular docking studies, which highlight the compound's high affinity for key binding sites.

In vivo studies have further explored the therapeutic efficacy of 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole. Animal models of inflammation and cancer have shown significant reductions in disease markers following treatment with this compound. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been favorable, indicating its suitability for further clinical development. However, detailed toxicological assessments are still underway to ensure its safety profile.

The mechanistic underpinnings of 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole's activity are also being elucidated. Recent research has identified its role in modulating cellular signaling pathways, such as the NF-κB and MAPK cascades, which are critical in disease progression. These insights not only enhance our understanding of the compound's mode of action but also open avenues for its application in other therapeutic areas.

In conclusion, 2-(Difluoromethoxy)-5-methylbenzo[d]oxazole (CAS: 1803810-34-5) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models. Ongoing research aims to address remaining challenges, such as optimizing its formulation and conducting comprehensive safety evaluations. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.